2-Amino-6-benzyl-4-(4-fluorophenyl)-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-3-carbonitrile 5,5-dioxide

• IUPAC Name: 2-amino-6-benzyl-4-(4-fluorophenyl)-5,5-dioxo-4H-pyrano[3,2-c][2,1]benzothiazine-3-carbonitrile
• InChI: InChI=1S/C25H18FN3O3S/c26-18-12-10-17(11-13-18)22-20(14-27)25(28)32-23-19-8-4-5-9-21(19)29(33(30,31)24(22)23)15-16-6-2-1-3-7-16/h1-13,22H,15,28H2
• InChI Key: SGBZCRIUCSENMB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C3=CC=CC=C3C4=C(S2(=O)=O)C(C(=C(O4)N)C#N)C5=CC=C(C=C5)F
• Molecular Formula: C25H18FN3O3S
• Molecular Weight: 459.5 g/mol

Description

This compound is a complex organic molecule with several functional groups. It contains an amino group (NH2), a benzyl group (C6H5CH2), a fluorophenyl group (C6H4F), a pyrano ring (a six-membered ring with one oxygen), a benzothiazine group (a bicyclic system with a benzene ring fused to a thiazine ring), and a carbonitrile group (CN). The “5,5-dioxide” likely refers to two oxygen atoms attached to the 5-position carbon in the structure.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group or ring system. Without specific literature or patents detailing the synthesis of this exact compound, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple ring systems and functional groups. The exact structure would depend on the positions of these groups on the rings.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present. For example, the amino group might participate in reactions with acids or electrophiles, the carbonitrile group might undergo reactions with nucleophiles, and the aromatic rings might undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors influencing its properties could include its size, shape, functional groups, and the presence of any chiral centers.

Scientific Research Applications

Pharmaceutical Research: Antiviral Agents

This compound has shown potential in the development of antiviral agents. .

Anti-inflammatory and Analgesic Applications

The structural similarity to indole derivatives suggests that this compound may possess anti-inflammatory and analgesic activities. .

Anticancer Research

Given the biological activity of related compounds, this molecule could be explored for its cytotoxicity towards human cancer cells. .

Optical Material Development

The compound’s structure is conducive to the creation of materials with nonlinear optical (NLO) properties. .

Enzyme Inhibition for Disease Treatment

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Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The potential applications of this compound would depend on its biological activity. If it shows promising activity in initial tests, it could be further optimized and potentially developed into a drug.